Cas no 1668629-93-3 (3-bromo-7-methoxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-bromo-7-methoxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine
• CAS No: 1668629-93-3
• MF: C₁₁H₁₄BrN₃O
• MW: 284.15
• CID: 5290763
• Update Time: 2026-03-10

3-bromo-7-methoxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-methoxy-5-methyl-6-propan-2-ylpyrazolo[1,5-a]pyrimidine
• 3-bromo-7-methoxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C11H14BrN3O/c1-6(2)9-7(3)14-10-8(12)5-13-15(10)11(9)16-4/h5-6H,1-4H3
• InChI Key： ZMANKQAACQTKEJ-UHFFFAOYSA-N
• SMILES： C12=C(Br)C=NN1C(OC)=C(C(C)C)C(C)=N2

Additional information on 3-bromo-7-methoxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine

Comprehensive Overview of 3-bromo-7-methoxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine (CAS No. 1668629-93-3)

3-bromo-7-methoxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine (CAS No. 1668629-93-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique bromine and methoxy functional groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and kinase-targeted therapies, aligning with current trends in precision medicine.

The structural complexity of 3-bromo-7-methoxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine makes it a valuable intermediate in synthetic chemistry. Its propan-2-yl substituent enhances lipophilicity, a property critical for optimizing drug bioavailability—a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Recent publications highlight its utility in designing cancer therapeutics, especially in modulating protein-protein interactions, which answers frequent queries about "novel cancer drug scaffolds" in scientific databases.

From a synthetic perspective, the bromo moiety at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This aligns with industry demand for click chemistry compatible intermediates, a trending search term among medicinal chemists. The compound’s methoxy group also provides stability against metabolic degradation, addressing common challenges in drug half-life extension strategies.

Environmental and regulatory considerations are increasingly shaping compound selection. 3-bromo-7-methoxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine exhibits favorable green chemistry metrics, with several synthetic routes achieving high atom economy—a key focus in sustainable pharmaceutical manufacturing. This responds to growing searches for "eco-friendly heterocyclic synthesis" in academic and industrial circles.

Analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹H and ¹³C) and high-resolution mass spectrometry (HRMS), techniques frequently queried by quality control professionals. Its crystalline nature facilitates X-ray diffraction studies, providing insights into molecular packing—a subtopic often explored in crystal engineering forums.

In material science applications, the pyrazolo[1,5-a]pyrimidine core demonstrates potential as a fluorescent probe scaffold, coinciding with rising interest in "small-molecule optical sensors" for biological imaging. The methyl and isopropyl groups’ steric effects make it a candidate for studying molecular rotor systems, another trending research area.

Patent landscapes reveal growing IP activity around 1668629-93-3, particularly in kinase inhibitor compositions. This reflects the compound’s versatility in addressing drug resistance mechanisms—a persistent challenge in personalized medicine development. Such applications dominate recent PubMed searches combining "heterocycles" with "targeted therapy."

Scale-up synthesis of 3-bromo-7-methoxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine requires careful optimization of palladium-catalyzed steps, a process frequently discussed in process chemistry webinars. The compound’s stability under accelerated degradation conditions makes it suitable for preformulation studies, answering formulation scientists’ queries about "stable API intermediates."

Emerging computational studies utilize this compound as a benchmark for DFT calculations on heteroaromatic systems, addressing computational chemists’ interest in "accurate molecular orbital predictions." Its balanced logP value (predicted ~2.8) positions it within the optimal range for blood-brain barrier permeability studies—a recurrent theme in CNS drug discovery forums.

As research continues, 1668629-93-3 demonstrates cross-disciplinary potential, from catalysis to bioconjugation techniques. Its evolving applications underscore the importance of structure-activity relationship (SAR) studies in modern drug discovery, making it a compound of enduring relevance in both academic and industrial settings.